Cas no 141101-45-3 (Pyrimidine, 4-chloro-5-ethoxy-)

• Product Name: Pyrimidine, 4-chloro-5-ethoxy-
• CAS No: 141101-45-3
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 1302163
• PubChem ID: 19003014
• Update Time: 2025-04-20

Pyrimidine, 4-chloro-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-5-ethoxy-
• SCHEMBL4354057
• AKOS026717732
• 141101-45-3
• HGJHBSYROCSIAZ-UHFFFAOYSA-N
• F2147-5272
• 4-chloro-5-ethoxypyrimidine
• DB-106733

• Inchi： 1S/C6H7ClN2O/c1-2-10-5-3-8-4-9-6(5)7/h3-4H,2H2,1H3
• InChI Key： HGJHBSYROCSIAZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CN=1)OCC

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 35.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines